Cas no 1382847-98-4 (3-Amino-7-bromoisoquinoline-4-carbonitrile)

• Product Name: 3-Amino-7-bromoisoquinoline-4-carbonitrile
• CAS No: 1382847-98-4
• MF: C₁₀H₆BrN₃
• MW: 248.078740596771
• MDL: MFCD22574154
• CID: 1090094
• PubChem ID: 67974823
• Update Time: 2025-04-20

3-Amino-7-bromoisoquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-7-bromoisoquinoline-4-carbonitrile
• SCHEMBL9939229
• CS-0081541
• 4-Isoquinolinecarbonitrile, 3-amino-7-bromo-
• AM807671
• DB-136422
• AS-38589
• DTXSID60737865
• 3-Amino-7-bromo-4-isoquinolinecarbonitrile
• 1382847-98-4
• QKUAUULRZLRULB-UHFFFAOYSA-N
• AKOS022174742
• MFCD22574154

• MDL： MFCD22574154
• Inchi： 1S/C10H6BrN3/c11-7-1-2-8-6(3-7)5-14-10(13)9(8)4-12/h1-3,5H,(H2,13,14)
• InChI Key： QKUAUULRZLRULB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C#N)=C(N)N=CC=2C=1

Computed Properties

• Exact Mass: 246.97451g/mol
• Monoisotopic Mass: 246.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives